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Compound of Interest

Compound Name: cis-Chrysanthemol

Cat. No.: B1144472 Get Quote

Essential guidance for researchers on the proper handling and disposal of cis-
Chrysanthemol, ensuring laboratory safety and environmental compliance. This document

outlines the necessary precautions, step-by-step disposal procedures, and immediate actions

for spill containment, providing a comprehensive safety resource for laboratory personnel.

Cis-Chrysanthemol, a key intermediate in the synthesis of pyrethroid insecticides, requires

careful management in a laboratory environment to mitigate potential hazards.[1] Adherence to

established safety protocols is paramount for the protection of researchers and the

environment. This guide provides a procedural framework for the safe disposal of cis-
Chrysanthemol, drawing from established guidelines for hazardous waste management.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for cis-
Chrysanthemol.

Property Value Source

Molecular Weight 154.25 g/mol [1][2][3]

Solubility in Water
387.9 mg/L @ 25 °C

(estimated)
[4]

Purity (GC) ≥97% (cis + trans mixture) [2]
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Disposal Protocol: A Step-by-Step Approach
The proper disposal of cis-Chrysanthemol is critical and must be conducted in accordance

with institutional and regulatory standards for hazardous chemical waste.

1. Personal Protective Equipment (PPE): Before handling cis-Chrysanthemol, ensure the

following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

2. Waste Collection:

Small Quantities: For small residual amounts, wipe down containers and surfaces with a

solvent-soaked absorbent pad (e.g., acetone, ethanol, or isopropanol).

Contaminated Materials: All contaminated materials, including absorbent pads, gloves, and

empty containers, must be collected in a designated hazardous waste container.

Labeling: The hazardous waste container must be clearly labeled as "Hazardous Waste" and

include the full chemical name: "cis-Chrysanthemol".

3. Waste Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Follow all institutional guidelines for the storage of hazardous waste, including secondary

containment.

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.
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Do not dispose of cis-Chrysanthemol down the drain or in regular trash.[5]

Spill Management Protocol
In the event of a cis-Chrysanthemol spill, immediate and appropriate action is necessary to

prevent exposure and environmental contamination.

1. Evacuate and Ventilate:

Immediately alert others in the vicinity.

If the spill is large or in a poorly ventilated area, evacuate the area.

Ensure the area is well-ventilated to disperse any vapors.

2. Control the Spill:

Wearing appropriate PPE, contain the spill using a chemical spill kit with absorbent

materials.

For liquid spills, cover with an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent).

3. Clean-up:

Carefully sweep or scoop up the absorbed material.

Place all contaminated materials into a designated hazardous waste container.

Clean the spill area with a suitable solvent (e.g., acetone or ethanol) and then with soap and

water.

4. Waste Disposal:

Label and store the hazardous waste container as described in the disposal protocol.

Contact your institution's EHS office for disposal.
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Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of cis-Chrysanthemol.

Caption: Workflow for the safe disposal of cis-Chrysanthemol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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